Cas no 52726-28-0 (Ethyl 2-(2,5-dimethylimidazol-1-yl)acetate;hydrochloride)

Ethyl 2-(2,5-dimethylimidazol-1-yl)acetate;hydrochloride structure
52726-28-0 structure
Product Name:Ethyl 2-(2,5-dimethylimidazol-1-yl)acetate;hydrochloride
CAS No:52726-28-0
MF:C9H15ClN2O2
MW:218.680601358414
CID:937352
PubChem ID:24195727
Update Time:2025-04-19

Ethyl 2-(2,5-dimethylimidazol-1-yl)acetate;hydrochloride Chemical and Physical Properties

Names and Identifiers

    • ethyl 2-(2,5-dimethylimidazol-1-yl)acetate,hydrochloride
    • Ethyl 2-(2,5-dimethylimidazol-1-yl)acetate
    • hydrochloride
    • NSC195975
    • NSC-195975
    • DS-000465
    • Ethyl (2,5-dimethyl-1H-imidazol-1-yl)acetate--hydrogen chloride (1/1)
    • 52726-28-0
    • DTXSID50638716
    • Ethyl 2-(2,5-dimethylimidazol-1-yl)acetate;hydrochloride
    • Inchi: 1S/C9H14N2O2.ClH/c1-4-13-9(12)6-11-7(2)5-10-8(11)3;/h5H,4,6H2,1-3H3;1H
    • InChI Key: KRGNNVDUDVNRSH-UHFFFAOYSA-N
    • SMILES: Cl.O(CC)C(CN1C(C)=NC=C1C)=O

Computed Properties

  • Exact Mass: 182.10562
  • Monoisotopic Mass: 218.0822054g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 185
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 44.1Ų

Experimental Properties

  • PSA: 44.12
  • LogP: 1.86500
Recommended suppliers
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.